Cas no 208038-89-5 (Benzenamine,3-nitro-5-(phenylthio)-)

• Product Name: Benzenamine,3-nitro-5-(phenylthio)-
• CAS No: 208038-89-5
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• CID: 241963
• PubChem ID: 700475
• Update Time: 2025-04-19

Benzenamine,3-nitro-5-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-nitro-5-(phenylthio)-
• 3-NITRO-5-(PHENYLTHIO)-BENZENAMINE
• 3-nitro-5-phenylsulfanylaniline
• 001241
• 3-nitro-5-(phenylsulfanyl)aniline
• 3-Nitro-5-(phenylthio)aniline
• 3-nitro-5-phenylthiophenylamine
• AC1LDSXV
• AG-205
• CTK4E5165
• MolPort-000-883-933
• ZERO
• 3-nitro-5-(phenylthio)benzenamine
• Benzenamine, 3-nitro-5-(phenylthio)-
• SR-01000525558
• 3-nitro-5-(phenyl-thio)aniline
• FT-0616226
• 208038-89-5
• AKOS000280883
• AG-205/25011069
• DTXSID00351443
• EU-0018667
• SR-01000525558-1
• CS-0320708

• Inchi： 1S/C12H10N2O2S/c13-9-6-10(14(15)16)8-12(7-9)17-11-4-2-1-3-5-11/h1-8H,13H2
• InChI Key： JYUWIOFDMMGBQI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=CC(=CC(=C1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 246.0464
• Monoisotopic Mass: 246.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 464.1°C at 760 mmHg
• Flash Point: 234.5°C
• Refractive Index: 1.696
• PSA: 69.16